2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H13ClFN3O2/c1-21-13(7-8-20-21)14-6-5-10(23-14)9-19-16(22)15-11(17)3-2-4-12(15)18/h2-8H,9H2,1H3,(H,19,22)
• InChI Key: WDMKUGUDCDPBIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(O2)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H13ClFN3O2
• Molecular Weight: 333.74 g/mol

Description

2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide is a chemical compound that belongs to a class of drugs called selective androgen receptor modulators (SARMs). It is also known as ACP-105 and is being researched for its potential use in treating muscle wasting and bone loss in patients with cancer, osteoporosis, and other diseases.

Mechanism Of Action

2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide works by binding to and activating the androgen receptor in the body. This leads to an increase in muscle mass and bone density, as well as improved glucose metabolism and insulin sensitivity. Unlike traditional anabolic steroids, SARMs like ACP-105 are selective in their action and do not have the same negative side effects on the prostate and other organs.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide has a number of biochemical and physiological effects. It has been found to increase muscle fiber size and strength, as well as improve bone mineral density and bone strength. It has also been shown to improve insulin sensitivity and glucose metabolism, which could have potential benefits for patients with type 2 diabetes.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide in lab experiments is its selectivity for the androgen receptor. This means that it can be used to study the effects of androgen receptor activation on muscle and bone tissue without the negative side effects associated with traditional anabolic steroids. However, one limitation of using SARMs like ACP-105 is that they are still in the early stages of development and more research is needed to fully understand their potential therapeutic benefits and limitations.

Future Directions

There are a number of potential future directions for research on 2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide. One area of interest is its potential use in treating muscle wasting and bone loss in patients with cancer and other diseases. Another area of interest is its potential use in improving glucose metabolism and insulin sensitivity in patients with type 2 diabetes. Further research is also needed to fully understand the long-term effects and potential side effects of SARMs like ACP-105.

Synthesis Methods

The synthesis of 2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide has been described in the literature. The method involves the reaction of 2-chloro-6-fluorobenzoyl chloride with 5-(2-methylpyrazol-3-yl)furan-2-ylmethanamine in the presence of a base and a solvent. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-Chloro-6-fluoro-N-[[5-(2-methylpyrazol-3-yl)furan-2-yl]methyl]benzamide has been shown to have potential therapeutic benefits in preclinical studies. It has been found to increase muscle mass and bone density in animal models of osteoporosis and muscle wasting. It has also been shown to have a positive effect on glucose metabolism and insulin sensitivity in obese mice.